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Compound of Interest

Compound Name: Dipropyl disulfide

Cat. No.: B1195908 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Dipropyl disulfide, a key organosulfur compound, is a significant contributor to the

characteristic aroma and flavor profiles of various plants within the Allium genus. Beyond its

sensory attributes, this volatile compound is gaining attention for its potential biological

activities. This technical guide provides an in-depth exploration of the natural occurrence of

dipropyl disulfide in Allium species, detailing quantitative data, experimental protocols for its

analysis, and insights into its biosynthetic and signaling pathways.

Natural Occurrence and Quantitative Data
Dipropyl disulfide is naturally present in several economically important Allium species,

including onion (Allium cepa), leek (Allium porrum), and Welsh onion (Allium fistulosum). Its

formation is a result of enzymatic reactions that occur when the plant tissues are damaged,

such as during cutting or crushing. The concentration of dipropyl disulfide can vary

significantly depending on the species, cultivar, growing conditions, and the analytical methods

employed for its quantification.

A summary of the quantitative data for dipropyl disulfide in various Allium species is

presented in Table 1. It is important to note that direct comparisons between studies can be

challenging due to variations in experimental methodologies and reporting units.

Table 1: Quantitative Occurrence of Dipropyl Disulfide in Allium Species
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µg/g fresh
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Not
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Not
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[1]
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[1]

Allium

porrum
Leek Headspace

>67%

relative

abundance

Headspace
Not

specified
[1]

Allium

fistulosum

Welsh

Onion

Essential

Oil

15.38% of

total oil

Steam

Distillation
GC-MS [2]

Allium

fistulosum

Welsh

Onion
Leaves

67% of

volatiles
HS-SPME GC-MS [2]

Biosynthesis of Dipropyl Disulfide
The formation of dipropyl disulfide in Allium species is initiated by the enzymatic breakdown

of a precursor molecule, S-propyl-L-cysteine sulfoxide (isoalliin), which is stored in the plant's

cells. When the plant tissue is disrupted, the enzyme alliinase comes into contact with isoalliin,

catalyzing its conversion into highly reactive sulfenic acid intermediates. These unstable

compounds then undergo a series of non-enzymatic reactions, including condensation and

rearrangement, to form various volatile sulfur compounds, including dipropyl disulfide.

The generalized biosynthetic pathway is depicted in the following diagram:
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Biosynthesis of Dipropyl Disulfide
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Experimental Workflow for Dipropyl Disulfide Analysis
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Dipropyl Disulfide Signaling in Plant-Microbe Interaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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